Cas no 1414959-12-8 (2-(4-Chloro-phenoxy)-4-fluoro-benzoic acid methyl ester)

• Product Name: 2-(4-Chloro-phenoxy)-4-fluoro-benzoic acid methyl ester
• CAS No: 1414959-12-8
• MF: C₁₄H₁₀ClFO₃
• MW: 280.678806781769
• MDL: MFCD22689185
• CID: 4777768
• Update Time: 2026-02-27

2-(4-Chloro-phenoxy)-4-fluoro-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-phenoxy)-4-fluoro-benzoic acid methyl ester
• SB33442
• Methyl 2-(4-chlorophenoxy)-4-fluorobenzoate

• MDL： MFCD22689185
• Inchi： 1S/C14H10ClFO3/c1-18-14(17)12-7-4-10(16)8-13(12)19-11-5-2-9(15)3-6-11/h2-8H,1H3
• InChI Key： LPOOFGKTNUOVAL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=C(C=CC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5

Additional information on 2-(4-Chloro-phenoxy)-4-fluoro-benzoic acid methyl ester

Compound CAS No. 1414959-12-8: 2-(4-Chloro-phenoxy)-4-fluoro-benzoic acid methyl ester

The compound with CAS No. 1414959-12-8, known as 2-(4-Chloro-phenoxy)-4-fluoro-benzoic acid methyl ester, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a phenoxy group with a fluorine atom and a methyl ester moiety, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the importance of this compound in the development of novel herbicides and fungicides. Its structure allows for strong interactions with target enzymes, making it an effective component in agricultural chemicals. For instance, research published in the *Journal of Agricultural and Food Chemistry* demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in plant pathogenesis, suggesting its potential use in crop protection.

The synthesis of 2-(4-Chloro-phenoxy)-4-fluoro-benzoic acid methyl ester involves a multi-step process that includes nucleophilic aromatic substitution and esterification reactions. These steps are optimized to ensure high yields and purity, which are critical for its application in sensitive biological systems. The introduction of the chlorine atom at the para position of the phenoxy group enhances the compound's stability and bioavailability, making it suitable for both topical and systemic applications.

In terms of pharmacological applications, this compound has shown promise as a lead molecule for the development of anti-inflammatory agents. Studies conducted at the University of California have revealed that it exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. This discovery has opened new avenues for its use in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The methyl ester group in this compound plays a crucial role in its pharmacokinetic profile. It enhances solubility and absorption, which are essential for its effectiveness as a drug candidate. Furthermore, recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high quality.

From an analytical standpoint, this compound is often characterized using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into its molecular structure and purity, ensuring compliance with regulatory standards for pharmaceutical and agrochemical products.

In conclusion, 2-(4-Chloro-phenoxy)-4-fluoro-benzoic acid methyl ester (CAS No. 1414959-12-8) is a versatile compound with wide-ranging applications across multiple industries. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in the development of innovative solutions for agriculture and medicine.